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Compound of Interest

Compound Name: Basic yellow 40

Cat. No.: B1329950

In-Depth Technical Guide to Basic Yellow 40

For Researchers, Scientists, and Drug Development Professionals

Introduction

Basic Yellow 40, a fluorescent dye belonging to the coumarin class, is a compound of
significant interest across various scientific disciplines. Its intense yellow-green fluorescence
under ultraviolet and blue light has led to its widespread use in forensic science for the
enhancement of latent fingerprints developed with cyanoacrylate. Beyond forensics, its
photophysical properties make it a valuable tool in the development of fluorescent probes and
as a dye in various industrial applications. This technical guide provides a comprehensive
overview of the molecular structure, chemical formula, physicochemical properties, and
experimental protocols related to Basic Yellow 40.

Molecular Structure and Formula

The molecular identity of Basic Yellow 40 is well-established. The compound's systematic
IUPAC name is 7-(diethylamino)-3-(1,3-dimethylbenzimidazol-3-ium-2-yl)chromen-2-
one;chloride. This nomenclature accurately describes its heterocyclic structure, which consists
of a coumarin backbone, a diethylamino substituent, and a dimethylbenzimidazolium moiety.

The chemical formula for Basic Yellow 40 is C22H24CIN30O2.[1][2] This formula corresponds to
a molecular weight of approximately 397.9 g/mol .[1][2]
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The two-dimensional chemical structure of Basic Yellow 40 is depicted below:

Coumarin Core Benzimi idazolium Moiety

Click to download full resolution via product page

Caption: Molecular structure of Basic Yellow 40.

Physicochemical Properties

A summary of the key quantitative data for Basic Yellow 40 is presented in the table below. It
is important to note that there are some discrepancies in the reported melting points in the
literature, which may be due to different experimental conditions or sample purities.
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Property Value Source(s)
Molecular Formula C22H24CIN3O2 [1112]
Molecular Weight 397.9 g/mol [1][2]

Yellow to orange-yellow
Appearance ) [3]
crystalline powder

Melting Point 210-211 °C or 349.84 °C [1]

Soluble in water, methanol,
ethanol, and acetic acid.

Solubility Insoluble in petroleum ether. A [1][4][5]
value of 50 g/L in water/acetic

acid has been reported.

Wavelength of Max. Absorption

432-436 nm (in solution) [3]
(Amax)
Flash Point 13°C [1]
Density 0.41 g/cm?3 [1]

Experimental Protocols
Synthesis of Basic Yellow 40

The synthesis of Basic Yellow 40 involves the condensation of 1,3-Dimethyl-1H-
benzo[d]imidazol-2(H)-one with 7-(diethylamino)coumarin, followed by conversion to the
chloride salt. While a detailed, peer-reviewed synthesis protocol is not readily available in the
public domain, a general procedure based on the synthesis of similar coumarin-benzimidazole
dyes is outlined below. This should be considered a representative method and may require
optimization.

Reaction Scheme:
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Reactants
Reaction Conditions Product
7-(Diethylamino)coumarin
\ .
Condensation .
| (e.g., POCI3, heat) Basic Yellow 40

1,3-Dimethyl-1H-benzo[d]imidazol-2(3H)-one

Click to download full resolution via product page
Caption: General synthesis scheme for Basic Yellow 40.
Experimental Procedure (lllustrative):

Condensation: In a round-bottom flask equipped with a reflux condenser and a magnetic
stirrer, dissolve 1,3-Dimethyl-1H-benzo[d]imidazol-2(3H)-one (1 equivalent) and 7-
(diethylamino)coumarin (1 equivalent) in a suitable solvent such as phosphoryl chloride
(POCIs) or a high-boiling point organic solvent like N,N-dimethylformamide (DMF).

Heating: Heat the reaction mixture to a temperature between 80-120 °C and maintain for
several hours (typically 2-6 hours), monitoring the reaction progress by thin-layer
chromatography (TLC).

Work-up: After the reaction is complete, cool the mixture to room temperature. If phosphoryl
chloride was used as the solvent, it is carefully quenched by slowly adding the reaction
mixture to ice water.

Precipitation and Filtration: The crude product will precipitate out of the aqueous solution.
Collect the solid by vacuum filtration and wash it thoroughly with water to remove any
unreacted starting materials and inorganic byproducts.

Purification: The crude product can be purified by recrystallization from a suitable solvent
system, such as ethanol/water or acetonitrile, to yield the pure Basic Yellow 40 chloride salt.

Characterization: Confirm the identity and purity of the synthesized compound using
analytical techniques such as NMR spectroscopy, mass spectrometry, and melting point
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determination.

Forensic Protocol for Latent Fingerprint Enhancement

Basic Yellow 40 is a highly effective stain for cyanoacrylate-fumed latent prints on non-porous
surfaces. The following protocol details the preparation of the working solution and the

application procedure.

Workflow for Fingerprint Enhancement:

Preparation Development
Prepare Basic Yellow 40 Develop Latent Prints
Working Solution with Cyanoacrylate Fuming

Staining
v |
Apply Basic Yellow 40
(Immerse or Spray)

'

Rinse with Water

:

Air Dry

Visualjzation

Examine under Forensic
Light Source (450-485 nm)

'

Photograph with
Yellow/Orange Filter
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Click to download full resolution via product page
Caption: Workflow for latent fingerprint enhancement using Basic Yellow 40.
Preparation of Working Solution:

o Dissolve 1 gram of Basic Yellow 40 powder in 500 mL of methanol. Stir or agitate until the
dye is fully dissolved. Store the solution in a tightly sealed, light-protected container.

Application Protocol:

o Cyanoacrylate Fuming: The surface bearing the latent prints must first be treated with
cyanoacrylate (superglue) fuming to polymerize the latent print residue.

» Application of Basic Yellow 40:

o Immersion: Immerse the object in the Basic Yellow 40 working solution for approximately
30-60 seconds.

o Spraying: Alternatively, the working solution can be sprayed onto the surface using a fine
mist sprayer. Ensure even coverage of the area of interest.

e Rinsing: Gently rinse the surface with a stream of cool tap water to remove excess dye.
e Drying: Allow the object to air dry completely or use a gentle stream of cool air.

 Visualization: Examine the treated surface under a forensic light source in the wavelength
range of 450-485 nm. Use yellow or orange colored viewing goggles to visualize the
fluorescent prints.

o Photography: Photograph the developed prints using a camera equipped with a yellow or
orange filter corresponding to the viewing goggles.

Safety and Handling

Basic Yellow 40 should be handled with appropriate safety precautions. It is a fine powder that
can be easily inhaled, and the methanolic solution is flammable and toxic.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b1329950?utm_src=pdf-body-img
https://www.benchchem.com/product/b1329950?utm_src=pdf-body
https://www.benchchem.com/product/b1329950?utm_src=pdf-body
https://www.benchchem.com/product/b1329950?utm_src=pdf-body
https://www.benchchem.com/product/b1329950?utm_src=pdf-body
https://www.benchchem.com/product/b1329950?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329950?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Personal Protective Equipment (PPE): Wear safety glasses, gloves, and a lab coat when
handling the powder and its solutions.

» Ventilation: Use a fume hood when preparing and using the methanolic solution to avoid
inhalation of vapors.

» Fire Safety: Keep away from open flames and other ignition sources.

o Disposal: Dispose of waste in accordance with local, state, and federal regulations.

Conclusion

Basic Yellow 40 is a versatile fluorescent dye with significant applications in forensic science
and other fields. This technical guide has provided a detailed overview of its molecular
structure, physicochemical properties, and established experimental protocols. For researchers
and professionals in drug development, the fluorescent properties of Basic Yellow 40 may
offer opportunities for the development of novel assays and imaging agents. It is crucial to
adhere to safety guidelines when handling this compound and its solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. aorangiforensics.co.nz [aorangiforensics.co.nz]

o 2. researchgate.net [researchgate.net]

e 3. macsenlab.com [macsenlab.com]

e 4. sdinternational.com [sdinternational.com]

e 5. Basic Yellow 40 Manufacturers & Suppliers in Mumbai,India [colorantsgroup.com]

 To cite this document: BenchChem. [Basic Yellow 40 molecular structure and formula.].
BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b1329950#basic-yellow-40-molecular-structure-and-
formula]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b1329950?utm_src=pdf-body
https://www.benchchem.com/product/b1329950?utm_src=pdf-body
https://www.benchchem.com/product/b1329950?utm_src=pdf-custom-synthesis
https://www.aorangiforensics.co.nz/wp-content/uploads/2021/05/B-85250-Basic-Yellow-4029556-33-0-2020.pdf
https://www.researchgate.net/figure/Synthesis-and-structures-of-coumarin-substituted-benzimidazolium-salts-and-their-NHC_fig4_334741537
https://www.macsenlab.com/speciality-dyes-biological-stains/basic-yellow-40-29556-33-0/
https://sdinternational.com/basic-yellow-40-dyes/
https://www.colorantsgroup.com/basic-yellow-40.php
https://www.benchchem.com/product/b1329950#basic-yellow-40-molecular-structure-and-formula
https://www.benchchem.com/product/b1329950#basic-yellow-40-molecular-structure-and-formula
https://www.benchchem.com/product/b1329950#basic-yellow-40-molecular-structure-and-formula
https://www.benchchem.com/product/b1329950#basic-yellow-40-molecular-structure-and-formula
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329950?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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